Cas no 1807157-90-9 (Methyl 4-cyano-3-fluoro-5-(hydroxymethyl)benzoate)

• Product Name: Methyl 4-cyano-3-fluoro-5-(hydroxymethyl)benzoate
• CAS No: 1807157-90-9
• MF: C₁₀H₈FNO₃
• MW: 209.173826217651
• CID: 4952650
• Update Time: 2023-08-22

Methyl 4-cyano-3-fluoro-5-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-fluoro-5-(hydroxymethyl)benzoate

• Inchi： 1S/C10H8FNO3/c1-15-10(14)6-2-7(5-13)8(4-12)9(11)3-6/h2-3,13H,5H2,1H3
• InChI Key： SWQVUKBJNRMMMV-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=C(CO)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 0.7
• Topological Polar Surface Area: 70.3